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Compound of Interest

Compound Name: N-Formylhistidine

CAS No.: 15191-21-6

Cat. No.: B100977 Get Quote

Introduction: Bridging the Gap Between a Core
Amino Acid and N-Terminal Modification
Histidine is a proteogenic, essential amino acid renowned for its unique imidazole side chain,

which confers a near-neutral pKa. This property allows it to act as a proton donor or acceptor

under physiological conditions, making it a crucial residue in the catalytic sites of many

enzymes and a key player in biological buffering systems.[1] N-Formylhistidine is a derivative

of this vital amino acid, characterized by the addition of a formyl group (-CHO) to its α-amino

group. While not as extensively studied as other N-formylated compounds like N-

formylmethionine, the conceptual framework of N-Formylhistidine offers intriguing possibilities

for research and development, spanning from peptide synthesis to the exploration of novel

biological activities.

This guide provides a comprehensive overview of N-Formylhistidine, detailing its chemical

properties, exploring its potential biochemical significance by drawing parallels with known

biological processes, and outlining robust methodologies for its synthesis, purification, and

analysis. It is intended for researchers, scientists, and professionals in drug development who

are interested in the nuanced applications of modified amino acids.
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The fundamental characteristics of N-Formylhistidine are derived from the structure of L-

histidine with the addition of a formyl group. The molecular formula of L-histidine is C₆H₉N₃O₂.

[2] The process of N-formylation involves the replacement of one hydrogen atom on the alpha-

amino group with a formyl group, resulting in a net addition of CO to the molecule.

Property Value Source

Molecular Formula C₇H₉N₃O₃ Calculated

Molecular Weight 183.17 g/mol Calculated

Parent Amino Acid L-Histidine [2]

Biochemical Context and Potential Significance
While direct evidence for the natural occurrence and biological role of N-Formylhistidine is

scarce, its potential significance can be inferred from the well-established roles of both histidine

and N-formylation in biological systems.

The Multifaceted Role of the Histidine Precursor
L-histidine is a precursor to several biologically active molecules, including:

Histamine: Formed via decarboxylation, histamine is a key mediator of immune responses,

allergic reactions, and gastric acid secretion.[1]

Carnosine: A dipeptide with antioxidant and buffering properties, particularly abundant in

muscle and brain tissue.[1]

Histidine's imidazole side chain is also critical for its function in proteins, where it participates in

enzymatic catalysis and the coordination of metal ions like zinc, copper, and iron.[3]

N-Formylation: More Than Just a Protecting Group
N-formylation is a crucial modification in certain biological contexts. The most prominent

example is N-formylmethionine (fMet), which serves as the initiating amino acid in protein

synthesis in bacteria, mitochondria, and chloroplasts.[4][5] This process is so distinct to

bacteria that formylated peptides released from pathogens are recognized by the mammalian
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innate immune system as pathogen-associated molecular patterns (PAMPs), triggering an

inflammatory response.[6]

Recent studies have also uncovered that N-terminal formylation can occur in the eukaryotic

cytosol under stress conditions and may act as a degradation signal, targeting proteins for

destruction via the proteasome.[7][8]

Given this context, N-Formylhistidine could hypothetically:

Act as a novel signaling molecule, potentially interacting with formyl peptide receptors.

Serve as a specialized building block in non-ribosomal peptide synthesis.

Function as a metabolic intermediate in yet-to-be-discovered pathways.

The following diagram illustrates the central position of histidine in various metabolic pathways,

providing a framework for where a derivative like N-Formylhistidine might arise or function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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